(3-Phenoxyphenoxy)acetic acid

• CAS No.: 38559-89-6
• Molecular Formula: C14H12O4
• Molecular Weight: 244.24 g/mol
• IUPAC Name: 2-(3-phenoxyphenoxy)acetic acid
• InChI: InChI=1S/C14H12O4/c15-14(16)10-17-12-7-4-8-13(9-12)18-11-5-2-1-3-6-11/h1-9H,10H2,(H,15,16)
• InChI Key: GYOBTWNKHXAGNK-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)OC2=CC=CC(=C2)OCC(=O)O

Description

(3-Phenoxyphenoxy)acetic acid is a carboxylic acid derivative characterized by two phenoxy groups attached to the acetic acid backbone. Its structure consists of a central acetic acid moiety with a phenoxy group at the third position of another phenoxy substituent (see Figure 1). This compound is part of the broader class of phenoxyacetic acid derivatives, which are known for their versatile applications in organic synthesis, coordination chemistry, and environmental remediation.

Comparison with Similar Compounds

Comparison with Similar Compounds

Structural and Functional Group Analysis

Key structural analogs and their properties are compared below:

Compound	Molecular Formula	Molecular Weight (g/mol)	Key Functional Groups	Applications
(3-Phenoxyphenoxy)acetic acid	C₁₄H₁₂O₄	244.24	Two phenoxy groups, carboxylic acid	Potential use in chelation, pending further research
Phenoxyacetic acid	C₈H₈O₃	152.15	Single phenoxy group, carboxylic acid	Herbicide precursor, organic synthesis
3-Methoxyphenoxyacetic acid	C₉H₁₀O₄	182.18	Methoxy, phenoxy, carboxylic acid	Organic synthesis, intermediate in pharmaceutical research
M-Chlorophenoxyacetic acid	C₈H₇ClO₃	186.59	Chloro, phenoxy, carboxylic acid	Enhanced acidity for metal ion adsorption

Research Findings and Data

Table 1: Adsorption Performance of Selected Acetic Acid Derivatives

Compound	Maximum Adsorption Capacity (mg/g)	Optimal pH	Equilibrium Time (min)	Reference
Acetic acid-modified biochar (ASBB)	112.40 (Cr(VI))	6.0	5.0
Phenoxyacetic acid (SBB)	11.27 (Pb(II))	5.5	30.0
3-Methoxyphenoxyacetic acid	N/A (pharmaceutical use)	–	–

Key Observations:

• Functional Groups Matter : The addition of –COOH (via acetic acid modification) increases uranium adsorption by 35% compared to unmodified biochar .
• Steric Effects: Bulky substituents (e.g., dual phenoxy groups) may reduce adsorption kinetics but improve selectivity for larger ions .
• pH Dependency : Adsorption peaks at pH 6.0 for most derivatives, where –COOH groups are partially deprotonated and available for coordination .